Cas no 71103-05-4 (Spiro[benzofuran-2(3H),1'(2'H)-phenanthrene]-4,5-dione,3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-7'-hydroxy-2',4'b,7,8',8',10'a-hexamethyl-,(1'S,2'S,4'aR,4'bS,7'S,8'aR,10'aR)-)

• Product Name: Spiro[benzofuran-2(3H),1'(2'H)-phenanthrene]-4,5-dione,3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-7'-hydroxy-2',4'b,7,8',8',10'a-hexamethyl-,(1'S,2'S,4'aR,4'bS,7'S,8'aR,10'aR)-
• CAS No: 71103-05-4
• MF: C₂₇H₃₈O₄
• MW: 426.588228702545
• CID: 565011
• PubChem ID: 433930
• Update Time: 2025-04-19

Spiro[benzofuran-2(3H),1'(2'H)-phenanthrene]-4,5-dione,3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-7'-hydroxy-2',4'b,7,8',8',10'a-hexamethyl-,(1'S,2'S,4'aR,4'bS,7'S,8'aR,10'aR)- Chemical and Physical Properties

Names and Identifiers

• Spiro[benzofuran-2(3H),1'(2'H)-phenanthrene]-4,5-dione,3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-7'-hydroxy-2',4'b,7,8',8',10'a-hexamethyl-,(1'S,2'S,4'aR,4'bS,7'S,8'aR,10'aR)-
• (1S,2S,4aR,4bS,7S,8aR,10aR)-7-hydroxy-2,4b,7',8,8,10a-hexamethylspiro[2,3,4,4a,5,6,7,8a,9,10-decahydrophenanthrene-1,2'-3H-1-benzofuran]-4',5'-dione
• stypoldione
• (-)-spiculisporic acid
• (-)-stypoldione
• 4,5-DICARBOXY-4-PENTADECANOLIDE
• Dicarboypentadecanolactone
• (1S,2S,4aR,4bS,7S,8aR,10aR)-7-hydroxy-2,4b,7',8,8,10a-hexamethyl-spiro[2,3,4,4a,5,6,7,8a,9,10-decahydrophenanthrene-1,2'-3H-benzofuran]-4',5'-dione
• NSC 339672
• NSC-339672
• NSC339672
• 71103-05-4
• Y7JZ2J63Q7
• XS177357
• Spiro[benzofuran-2(3H),1'(2'H)-phenanthrene]-4,5-dione, 3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-7'-hydroxy-2',4'b,7,8',8',10'a-hexamethyl-, (1'S,2'S,4'aR,4'bS,7'S,8'aR,10'aR)-
• Spiro[benzofuran-2(3H),1'(2'H)-phenanthrene]-4,5-dione, 3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-7'-hydroxy-2',4'b,7,8',8',10'a-hexamethyl-, (2S,2'S,4b'S,7'S,10a'R)-
• 16,24-Cyclo-13,17-secochola-16,20(22)-diene-23,24-dione, 14,17-epoxy-3-hydroxy-4,4,8-trimethyl-, (3beta,5alpha,13alpha)-
• UNII-Y7JZ2J63Q7
• CHEMBL2004844
• 7'-Hydroxy-2',4'b,7,8',8',10'a-hexamethyl-3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-2'H,3H-spiro[1-benzofuran-2,1'-phenanthrene]-4,5-dione
• DTXSID70991416

• Inchi： 1S/C27H38O4/c1-15-13-18(28)22(30)17-14-27(31-23(15)17)16(2)7-8-20-25(5)11-10-21(29)24(3,4)19(25)9-12-26(20,27)6/h13,16,19-21,29H,7-12,14H2,1-6H3/t16-,19-,20+,21-,25-,26+,27-/m0/s1
• InChI Key： LLWMPGSQZXZZAE-JZFVXYNCSA-N
• SMILES： O1C2C(C)=CC(C(C=2C[C@]21[C@@H](C)CC[C@@H]1[C@@]3(C)CC[C@@H](C(C)(C)[C@@H]3CC[C@]12C)O)=O)=O

Computed Properties

• Exact Mass: 426.27714
• Monoisotopic Mass: 426.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 926
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6
• LogP: 5.14730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids